Cas no 63163-97-3 (2-(3-pentadecylphenoxy)butanenitrile)

2-(3-pentadecylphenoxy)butanenitrile structure
63163-97-3 structure
Product Name:2-(3-pentadecylphenoxy)butanenitrile
CAS No:63163-97-3
MF:C25H41NO
MW:371.599147558212
CID:1647209
PubChem ID:112626
Update Time:2025-04-21

2-(3-pentadecylphenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-pentadecylphenoxy)butanenitrile
    • butanenitrile, 2-(3-pentadecylphenoxy)-
    • OASCYEPFYOGAJA-UHFFFAOYSA-N
    • DB-216391
    • DTXSID80885756
    • 63163-97-3
    • Inchi: 1S/C25H41NO/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-23-19-17-20-25(21-23)27-24(4-2)22-26/h17,19-21,24H,3-16,18H2,1-2H3
    • InChI Key: OASCYEPFYOGAJA-UHFFFAOYSA-N
    • SMILES: O(C(C#N)CC)C1=CC=CC(=C1)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 371.31903
  • Monoisotopic Mass: 371.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 0.919
  • Boiling Point: 485.8°C at 760 mmHg
  • Flash Point: 201.5°C
  • Refractive Index: 1.488
  • PSA: 33.02
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